Cas no 7250-99-9 (1,4-bis(benzenesulfonyl)piperazine)

1,4-Bis(benzenesulfonyl)piperazine is a sulfonamide-based compound characterized by its symmetrical structure, featuring two benzenesulfonyl groups attached to a piperazine core. This configuration enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals. The compound exhibits high thermal stability and moderate solubility in common organic solvents, facilitating its use in controlled reactions. Its rigid molecular framework makes it suitable for applications requiring precise structural motifs, such as ligand design or polymer modification. Additionally, the electron-withdrawing sulfonyl groups contribute to its reactivity in nucleophilic substitution reactions, offering versatility in synthetic pathways.

1,4-bis(benzenesulfonyl)piperazine structure

7250-99-9 structure

Product Name:1,4-bis(benzenesulfonyl)piperazine

CAS No:7250-99-9

MF:C₁₆H₁₈N₂O₄S₂

MW:366.455121517181

CID:977249

PubChem ID:227663

Update Time:2025-10-28

1,4-bis(benzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1,4-bis(benzenesulfonyl)piperazine
- DTXSID40280985
- NSC-19585
- HMS1412N02
- AKOS000551781
- SR-01000406259
- 1,4-bis(phenylsulfonyl)piperazine
- CHEMBL1900283
- SCHEMBL7122592
- Oprea1_387006
- Oprea1_497706
- NCGC00181874-01
- F0046-0029
- NSC-30402
- SR-01000406259-1
- IDI1_008507
- NSC30402
- 7250-99-9
- Z45410017
- Cambridge id 5236206
- CCG-15709
- NSC19585
- IFLab1_000288
- EU-0068829
- STK196082
- Inchi： 1S/C16H18N2O4S2/c19-23(20,15-7-3-1-4-8-15)17-11-13-18(14-12-17)24(21,22)16-9-5-2-6-10-16/h1-10H,11-14H2
- InChI Key： JUQZKAOPUODWFG-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(N1CCN(CC1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

Exact Mass: 366.070798
Monoisotopic Mass: 366.070798
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 545
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.5
XLogP3: 1.7

Experimental Properties

Density: 1.392
Boiling Point: 552.6°Cat760mmHg
Flash Point: 288°C

1,4-bis(benzenesulfonyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0046-0029-2μmol	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0046-0029-5μmol	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F0046-0029-10μmol	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0046-0029-20μmol	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F0046-0029-1mg	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0046-0029-2mg	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0046-0029-3mg	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F0046-0029-4mg	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F0046-0029-5mg	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F0046-0029-10mg	1,4-bis(benzenesulfonyl)piperazine	7250-99-9	90%+	10mg	$79.0	2023-07-28

1,4-bis(benzenesulfonyl)piperazine Related Literature

1. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

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4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1,4-bis(benzenesulfonyl)piperazine

Comprehensive Overview of 1,4-Bis(benzenesulfonyl)piperazine (CAS No. 7250-99-9): Properties, Applications, and Industry Insights

1,4-Bis(benzenesulfonyl)piperazine (CAS No. 7250-99-9) is a specialized organic compound with a molecular structure featuring two benzenesulfonyl groups attached to a piperazine core. This unique configuration grants it distinct chemical properties, making it valuable in synthetic chemistry, pharmaceutical intermediates, and material science. Researchers and manufacturers often seek this compound for its role in cross-coupling reactions, polymer stabilization, and as a ligand precursor in catalysis.

The growing demand for high-performance additives and specialty chemicals has placed 1,4-bis(benzenesulfonyl)piperazine under the spotlight. Its thermal stability and electron-withdrawing characteristics align with trends in green chemistry and sustainable synthesis, addressing concerns about environmental impact. Recent studies highlight its potential in advanced material design, particularly for UV-resistant coatings and flame-retardant polymers, topics frequently queried in scientific databases.

From a technical perspective, the compound’s solubility profile (soluble in polar aprotic solvents like DMF or DMSO) and melting point (typically above 200°C) are critical for formulation engineers. Analytical techniques such as HPLC purity testing and FTIR spectroscopy are commonly employed to verify its quality, reflecting industry standards for fine chemical production. These details are often searched by quality control professionals optimizing lab protocols.

Innovations in pharmaceutical intermediates have further driven interest in CAS No. 7250-99-9. Its structural motif appears in scaffolds for bioactive molecules, particularly those targeting CNS disorders or enzyme inhibition. Patent literature reveals its utility in peptide mimetics, resonating with the rise of precision medicine and small-molecule therapeutics—key themes in biotech forums and academic discussions.

Supply chain dynamics for 1,4-bis(benzenesulfonyl)piperazine reflect broader shifts in chemical sourcing. With increasing emphasis on supply chain resilience, manufacturers prioritize GMP-compliant synthesis and batch-to-batch consistency. Regulatory compliance, including REACH and FDA guidelines for non-hazardous applications, is another frequent search topic among procurement specialists.

Future research directions may explore its nanocomposite integration or electrolyte additives for energy storage, aligning with global interest in battery technology. As industries seek alternatives to traditional materials, the versatility of 7250-99-9 positions it as a candidate for next-generation formulations.